Cas no 102206-65-5 (2-Pyridineacetic acid, a-hydroxy-a-1-propyn-1-yl-,1-azabicyclo[2.2.2]oct-3-yl ester)

• Product Name: 2-Pyridineacetic acid, a-hydroxy-a-1-propyn-1-yl-,1-azabicyclo[2.2.2]oct-3-yl ester
• CAS No: 102206-65-5
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 158520
• PubChem ID: 24844556
• Update Time: 2025-04-19

2-Pyridineacetic acid, a-hydroxy-a-1-propyn-1-yl-,1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, a-hydroxy-a-1-propyn-1-yl-,1-azabicyclo[2.2.2]oct-3-yl ester
• 2-Pyridineaceticacid, a-hydroxy-a-1-propynyl-,1-azabicyclo[2.2.2]oct-3-yl ester (9CI)
• 1-azabicyclo[2.2.2]octan-3-yl 2-hydroxy-2-pyridin-2-ylpent-3-ynoate
• 1-AZABICYCLO[2.2.2]OCTAN-3-YL 2-HYDROXY-2-(PYRIDIN-2-YL)PENT-3-YNOATE
• 3-Quinuclidyl-2-pyridyl(1-propynyl)glycolate
• DTXSID40907206
• 102206-65-5
• 2-Pyridineglycolic acid, alpha-(1-propynyl)-, 3-quinuclidinyl ester
• 3-Pentynoic acid, 2-hydroxy-alpha-(1-propynyl)-, 3-quinuclidinyl ester

• Inchi： 1S/C17H20N2O3/c1-2-8-17(21,15-5-3-4-9-18-15)16(20)22-14-12-19-10-6-13(14)7-11-19/h3-5,9,13-14,21H,6-7,10-12H2,1H3
• InChI Key： UAUHDTIWSOFTFA-UHFFFAOYSA-N
• SMILES： O(C(C(C#CC)(C1C=CC=CN=1)O)=O)C1CN2CCC1CC2

Computed Properties

• Exact Mass: 300.147393g/mol
• Monoisotopic Mass: 300.147393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.35g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7Ų